4,5-Difluoro-2-benzothiazolehydrazine
Overview
Description
4,5-Difluoro-2-benzothiazolehydrazine is a chemical compound that has been used in scientific research for various purposes. It is a heterocyclic compound that contains both nitrogen and sulfur atoms in its structure. The compound has been synthesized using different methods, and its mechanism of action has been studied in detail.
Scientific Research Applications
4,5-Difluoro-2-benzothiazolehydrazine has been used in scientific research for various purposes. It has been studied as a potential anti-cancer agent due to its ability to inhibit the growth of cancer cells. The compound has also been studied for its anti-inflammatory properties and its ability to reduce oxidative stress. In addition, it has been used as a fluorescent probe for the detection of metal ions in biological samples.
Mechanism of Action
The mechanism of action of 4,5-Difluoro-2-benzothiazolehydrazine is not fully understood. However, it has been suggested that the compound inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been suggested that the compound reduces oxidative stress by scavenging free radicals and increasing the activity of antioxidant enzymes.
Biochemical and Physiological Effects
4,5-Difluoro-2-benzothiazolehydrazine has been shown to have various biochemical and physiological effects. In vitro studies have shown that the compound inhibits the growth of cancer cells and reduces oxidative stress. In addition, it has been shown to have anti-inflammatory properties and to reduce the production of pro-inflammatory cytokines. In vivo studies have shown that the compound has a low toxicity profile and does not cause significant side effects.
Advantages and Limitations for Lab Experiments
4,5-Difluoro-2-benzothiazolehydrazine has several advantages for lab experiments. It is easy to synthesize and has a high yield. It is also relatively stable and has a low toxicity profile. However, the compound has some limitations. It is not water-soluble, which can make it difficult to use in aqueous solutions. In addition, its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.
Future Directions
There are several future directions for the use of 4,5-Difluoro-2-benzothiazolehydrazine in scientific research. One direction is the further study of its anti-cancer properties. The compound has shown promise as an anti-cancer agent, and further research could lead to the development of new cancer therapies. Another direction is the study of its anti-inflammatory properties. The compound has been shown to reduce inflammation, and further research could lead to the development of new anti-inflammatory drugs. Finally, the compound could be further studied as a fluorescent probe for the detection of metal ions in biological samples. Its ability to detect metal ions could be useful in the diagnosis and treatment of metal-related diseases.
Conclusion
In conclusion, 4,5-Difluoro-2-benzothiazolehydrazine is a heterocyclic compound that has been used in scientific research for various purposes. It has been synthesized using different methods, and its mechanism of action has been studied in detail. The compound has several biochemical and physiological effects, including anti-cancer and anti-inflammatory properties. It has advantages and limitations for lab experiments, and there are several future directions for its use in scientific research. Overall, 4,5-Difluoro-2-benzothiazolehydrazine is a promising compound that has the potential to lead to the development of new drugs and diagnostic tools.
properties
IUPAC Name |
(4,5-difluoro-1,3-benzothiazol-2-yl)hydrazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5F2N3S/c8-3-1-2-4-6(5(3)9)11-7(12-10)13-4/h1-2H,10H2,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NFQRFCGGEAMFGV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1F)F)N=C(S2)NN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5F2N3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,5-Difluoro-2-benzothiazolehydrazine | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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